Cas no 2416234-45-0 (3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid)

• Product Name: 3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid
• CAS No: 2416234-45-0
• MF: C₉H₁₂F₃N₃O₄
• MW: 283.20449256897
• MDL: MFCD32668324
• CID: 5674938
• PubChem ID: 146154031
• Update Time: 2025-05-19

3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1,​2,​4-​Oxadiazol-​5(2H)​-​one, 3-​(2-​piperidinyl)​-​, 2,​2,​2-​trifluoroacetate (1:1)
• 3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid

• MDL： MFCD32668324
• Inchi： 1S/C7H11N3O2.C2HF3O2/c11-7-9-6(10-12-7)5-3-1-2-4-8-5;3-2(4,5)1(6)7/h5,8H,1-4H2,(H,9,10,11);(H,6,7)
• InChI Key： WKZHSVAPMKQXLN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(NC(C2CCCCN2)=N1)=O

Computed Properties

• Exact Mass: 283.07799036g/mol
• Monoisotopic Mass: 283.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų

Additional information on 3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid

Introduction to 3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid (CAS No. 2416234-45-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid (CAS No. 2416234-45-0) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, characterized by its piperidinyl substituent and the presence of a trifluoroacetic acid moiety, has garnered significant attention in recent years due to its structural versatility and potential therapeutic applications. The 1,2,4-oxadiazole core is a well-documented scaffold in medicinal chemistry, known for its ability to modulate biological pathways through interactions with various targets.

Recent advancements in chemical biology have highlighted the importance of piperidine derivatives in drug discovery. The piperidin-2-yl group, in particular, is valued for its favorable pharmacokinetic properties and its role as a bioisostere for other nitrogen-containing heterocycles. This structural feature contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further development. The combination of these elements in 3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid suggests a broad spectrum of biological activity.

The trifluoroacetic acid component introduces unique electronic properties to the molecule, including increased lipophilicity and metabolic resistance. This modification is particularly relevant in the context of drug design, where such properties can enhance bioavailability and prolong half-life. The trifluoromethyl group is also known to influence binding affinity and selectivity at biological targets, making it a valuable tool for medicinal chemists seeking to optimize their lead compounds.

Current research in the field of heterocyclic chemistry has demonstrated that 1,2,4-oxadiazole derivatives exhibit diverse biological activities. These compounds have been explored for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific arrangement of atoms in 3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid positions it as a promising candidate for further investigation in these areas. Studies have shown that modifications at the 5-position of the oxadiazole ring can significantly alter biological potency and selectivity.

In addition to its structural appeal, this compound has been investigated for its potential role in modulating enzyme activity. The piperidinyl group can interact with hydrogen bond donors and acceptors on enzyme surfaces, while the trifluoromethyl group can influence hydrophobic interactions. Such interactions are critical for designing molecules that bind tightly to biological targets without off-target effects. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders.

The synthesis of 3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid presents an interesting challenge due to the need to carefully control reaction conditions to achieve high yields and purity. Modern synthetic methodologies have enabled more efficient routes to this compound compared to earlier approaches. Advances in catalysis and green chemistry have also contributed to reducing the environmental impact of its production.

From a commercial perspective,3-(piperidin-2-yll)-1H-pyrrole derivatives are being explored as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier effectively. The structural features of this compound make it a compelling candidate for further development in this field.

The future directions for research on this compound include exploring its derivatives as part of larger drug discovery programs. By systematically modifying different functional groups, medicinal chemists can optimize its pharmacological profile for specific therapeutic applications. Collaborative efforts between academic researchers and industry scientists are likely to accelerate these efforts.

In conclusion,3-(Piperidin - 2 - yl) - 1H - pyrrole derivatives are an exciting area of research with significant potential for therapeutic applications, particularly in neurological disorders where they may serve as valuable candidates for drug development programs . As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing unmet medical needs .